Cas no 1026796-32-6 (2-bromo-1-methyl-4-prop-2-enoxybenzene)

2-bromo-1-methyl-4-prop-2-enoxybenzene structure
1026796-32-6 structure
Product Name:2-bromo-1-methyl-4-prop-2-enoxybenzene
CAS No:1026796-32-6
MF:C10H11BrO
MW:227.097742319107
CID:1136072
PubChem ID:53484488
Update Time:2025-04-20

2-bromo-1-methyl-4-prop-2-enoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-methyl-4-prop-2-enoxybenzene
    • 2-Bromo-1-methyl-4-[(prop-2-en-1-yl)oxy]benzene
    • DTXSID90704045
    • 1026796-32-6
    • SCHEMBL21736912
    • Inchi: 1S/C10H11BrO/c1-3-6-12-9-5-4-8(2)10(11)7-9/h3-5,7H,1,6H2,2H3
    • InChI Key: BZNHMQDRBDGSBU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C)OCC=C

Computed Properties

  • Exact Mass: 225.99933g/mol
  • Monoisotopic Mass: 225.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 227.1g/mol
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų
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